Cas no 1803879-83-5 (Methyl 4-bromo-2-(3-chloropropyl)benzoate)

• Product Name: Methyl 4-bromo-2-(3-chloropropyl)benzoate
• CAS No: 1803879-83-5
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4950803
• Update Time: 2025-11-07

Methyl 4-bromo-2-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-(3-chloropropyl)benzoate

• Inchi： 1S/C11H12BrClO2/c1-15-11(14)10-5-4-9(12)7-8(10)3-2-6-13/h4-5,7H,2-3,6H2,1H3
• InChI Key： DISAVBPCHYZZIH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Methyl 4-bromo-2-(3-chloropropyl)benzoate

Comprehensive Overview of Methyl 4-bromo-2-(3-chloropropyl)benzoate (CAS No. 1803879-83-5)

Methyl 4-bromo-2-(3-chloropropyl)benzoate (CAS No. 1803879-83-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzoate ester core with bromo and chloropropyl substituents, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity in cross-coupling reactions and catalyzed transformations, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In recent years, the compound has gained attention due to its potential applications in drug discovery and material science. With the rise of green chemistry initiatives, scientists are investigating how Methyl 4-bromo-2-(3-chloropropyl)benzoate can be integrated into eco-friendly synthesis routes. Searches for "biodegradable chemical intermediates" and "low-toxicity reagents" highlight the industry's shift toward safer alternatives, positioning this compound as a candidate for further study.

The compound’s CAS No. 1803879-83-5 is frequently queried in databases like SciFinder and PubChem, reflecting its relevance in academic and industrial settings. Its brominated aromatic moiety is particularly noteworthy, as it enables selective functionalization—a key topic in forums discussing "aromatic substitution reactions" and "halogenated building blocks." These keywords underscore the compound's versatility in constructing complex molecular architectures.

From a technical perspective, Methyl 4-bromo-2-(3-chloropropyl)benzoate exhibits stability under standard conditions, making it suitable for multistep synthesis. Its compatibility with palladium-catalyzed reactions (e.g., Suzuki-Miyaura coupling) aligns with trends in "transition-metal catalysis" research, a hot topic in organic chemistry. Analysts note increased patent filings involving similar ester derivatives, signaling commercial interest in its applications.

Quality control protocols for this compound emphasize HPLC purity and NMR characterization, addressing the demand for "high-precision chemical standards" in regulatory submissions. As AI-driven platforms like IBM RXN and Chematica optimize synthetic pathways, queries for "automated retrosynthesis tools" often intersect with discussions about Methyl 4-bromo-2-(3-chloropropyl)benzoate, highlighting its role in computational chemistry.

In conclusion, Methyl 4-bromo-2-(3-chloropropyl)benzoate (CAS No. 1803879-83-5) bridges fundamental research and industrial innovation. Its alignment with trends like green synthesis, catalysis, and molecular design ensures its continued relevance. Future studies may explore its utility in bioconjugation or polymeric materials, further expanding its scientific footprint.